Cas no 1250782-76-3 (4-(2-Bromophenyl)-1-methyl-1H-imidazol-5-amine)

• Product Name: 4-(2-Bromophenyl)-1-methyl-1H-imidazol-5-amine
• CAS No: 1250782-76-3
• MF: C₁₀H₁₀BrN₃
• MW: 252.110500812531
• CID: 5158147
• Update Time: 2025-11-06

4-(2-Bromophenyl)-1-methyl-1H-imidazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Bromophenyl)-1-methyl-1H-imidazol-5-amine
• 5-(2-Bromo-phenyl)-3-methyl-3H-imidazol-4-ylamine
• 1H-Imidazol-5-amine, 4-(2-bromophenyl)-1-methyl-

• Inchi： 1S/C10H10BrN3/c1-14-6-13-9(10(14)12)7-4-2-3-5-8(7)11/h2-6H,12H2,1H3
• InChI Key： ZZAMCLQSPYDDDH-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1=C(N)N(C)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• XLogP3: 2
• Topological Polar Surface Area: 43.8

Additional information on 4-(2-Bromophenyl)-1-methyl-1H-imidazol-5-amine

Chemical Profile of 4-(2-Bromophenyl)-1-methyl-1H-imidazol-5-amine (CAS No. 1250782-76-3)

4-(2-Bromophenyl)-1-methyl-1H-imidazol-5-amine, identified by the CAS number 1250782-76-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural features and potential biological activities, making it a subject of extensive investigation in drug discovery programs. The presence of a brominated aromatic ring and an imidazole core provides a unique scaffold that can be exploited for modulating various biological pathways.

The molecular structure of 4-(2-Bromophenyl)-1-methyl-1H-imidazol-5-amine consists of a phenyl ring substituted with a bromine atom at the 2-position, linked to an imidazole ring via an amine group at the 5-position. The imidazole moiety is further methylated at the 1-position, contributing to its overall complexity and reactivity. Such structural attributes make it a versatile intermediate in synthesizing more complex molecules with tailored pharmacological properties.

In recent years, there has been growing interest in imidazole derivatives as pharmacophores due to their wide range of biological activities. These compounds have been explored for their potential roles in inhibiting enzymes, binding to receptors, and modulating signal transduction pathways. The bromine substituent in 4-(2-Bromophenyl)-1-methyl-1H-imidazol-5-amine enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive molecules.

One of the most compelling aspects of 4-(2-Bromophenyl)-1-methyl-1H-imidazol-5-amine is its potential application in the development of small-molecule inhibitors targeting protein-protein interactions. Imidazole derivatives have shown promise in disrupting aberrant signaling networks associated with diseases such as cancer and inflammation. For instance, studies have demonstrated that certain imidazole-based compounds can inhibit kinases and other enzymes involved in tumor growth and progression. The bromine atom serves as a handle for site-specific modifications, enabling researchers to fine-tune the binding affinity and selectivity of these inhibitors.

Moreover, the pharmaceutical industry has increasingly leveraged computational chemistry and high-throughput screening (HTS) to identify novel drug candidates derived from heterocyclic scaffolds like 4-(2-Bromophenyl)-1-methyl-1H-imidazol-5-amine. These approaches have accelerated the discovery process by allowing rapid evaluation of large libraries of compounds for biological activity. Preliminary findings suggest that derivatives of this compound may exhibit anti-inflammatory and antimicrobial properties, although further research is necessary to fully elucidate their mechanisms of action.

The synthesis of 4-(2-Bromophenyl)-1-methyl-1H-imidazol-5-amine typically involves multi-step organic transformations starting from commercially available precursors. Key steps include bromination of a phenyl derivative, formation of the imidazole ring through condensation reactions, and subsequent functionalization with an amine group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications.

Recent advancements in medicinal chemistry have highlighted the importance of structure-based drug design in optimizing lead compounds like 4-(2-Bromophenyl)-1-methyl-1H-imidazol-5-amine. By integrating experimental data with computational modeling, researchers can predict how structural modifications will impact biological activity. This rational approach has led to the development of more potent and selective drug candidates with improved pharmacokinetic profiles.

The role of 4-(2-Bromophenyl)-1-methyl-1H-imidazol-5-amine in academic research continues to expand as new therapeutic targets are identified. Its unique structural features make it a valuable building block for designing molecules that interact with biological systems in novel ways. As our understanding of disease mechanisms deepens, compounds like this one will likely play an increasingly critical role in developing next-generation therapeutics.

In conclusion, 4-(2-Bromophenyl)-1-methyl-1H-imidazol-5-amine (CAS No. 1250782-76-3) represents a promising candidate for further exploration in pharmaceutical research. Its structural versatility, coupled with its potential biological activities, positions it as a key intermediate in drug discovery efforts aimed at addressing complex diseases. Continued investigation into this compound and its derivatives will undoubtedly contribute to advancements in medicinal chemistry and therapeutic development.